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The Strychnine Biosynthetic Pathway

The following table outlines the key enzymes and spontaneous reactions that the poison nut tree (Strychnos

nux-vomica) uses to produce strychnine from a central intermediate, geissoschizine [1].

Biosynthetic Step Enzyme Involved
Enzyme
Abbreviation

Reaction Type / Key Notes

Geissoschizine →
Akuammicine /
Norfluorocurarine

Geissoschizine

Oxidase

SnvGO Oxidative conversion [1].

Norfluorocurarine
Synthase

SnvNS1/SnvNS2 α/β hydrolase; ester hydrolysis &
decarboxylation [1].

Norfluorocurarine →
18-OH
Norfluorocurarine

Norfluorocurarine
Oxidase

SnvNO Cytochrome P450
(CYP71A144); hydroxylation at

C18 [1].
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Biosynthetic Step Enzyme Involved
Enzyme
Abbreviation

Reaction Type / Key Notes

18-OH
Norfluorocurarine →
Wieland–Gumlich
Aldehyde

Wieland–Gumlich

Aldehyde Synthase

SnvWS Medium-chain

dehydrogenase/reductase
(MDR); reduces 2,16 double

bond [1].

Wieland–Gumlich
Aldehyde →
Prestrychnine

Not identified;

spontaneous

N/A Aldol-type condensation with

acetyl-CoA [2].

Prestrychnine →
Strychnine

None
(spontaneous)

N/A Non-enzymatic cyclization;
occurs at room temperature [3]

[4].

Key Experimental Methods for Pathway Elucidation

The research team used a combination of modern omics technologies and classic biochemical logic to piece

together this complex pathway.

Omics-Guided Gene Discovery: Researchers sequenced and compared the transcriptomes (all
mRNA molecules) of two Strychnos species: one that produces strychnine (S. nux-vomica) and one

that does not [4] [5]. This allowed them to identify genes highly expressed in the strychnine-producing
plant's roots, where the alkaloid accumulates [1].

Chemical Logic for Candidate Selection: For each hypothesized chemical transformation,
researchers predicted the type of enzyme family required (e.g., P450, reductase, hydrolase). They

then selected candidate genes from the transcriptome data that matched both the predicted function
and showed co-expression with known upstream genes [4] [1].

Heterologous Reconstitution in Tobacco: The core experimental validation involved cloning
candidate genes and transiently expressing them in the tobacco plant Nicotiana benthamiana via

Agrobacterium tumefaciens infiltration [6] [1]. When fed with the suspected intermediate (e.g.,
geissoschizine), the tobacco plant acted as a living test tube. Production of the next expected

intermediate, confirmed via liquid chromatography-mass spectrometry, validated the enzyme's
function [5] [1]. This high-throughput method allowed for rapid testing of multiple gene candidates

simultaneously [4].
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Research Workflow and Pathway Logic

The diagram below illustrates the logical process and multi-omics strategies used to discover the strychnine

biosynthetic pathway.

Start: Unexplained Pathway

Generate Multi-omics Data
(Genomics, Transcriptomics, Metabolomics)

Compare S. nux-vomica
(Producer) vs. Non-producer

Chemical Logic & Reaction Prediction Select Candidate Genes
(Homology, Co-expression)

Heterologous Expression
& Biochemical Validation

Pathway Solved

Click to download full resolution via product page

Implications and Key Findings

This discovery has significant implications for future research and application.

Critical Enzymatic Divergence: A single amino acid change in a key enzyme (an acetyl transferase)
explains pathway divergence within the Strychnos genus. This slight change alters the enzyme's

function to a malonyl transferase, shifting the pathway from producing diaboline to producing
prestrychnine, the direct precursor to strychnine [3] [4].
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Foundation for Synthetic Biology: Elucidating this pathway enables the use of metabolic
engineering to produce strychnine and its related compounds in more manageable host organisms
like yeast or tobacco [5] [1]. This opens doors for generating previously unknown derivatives with

potentially useful pharmacological properties, minus the toxicity [3].
Regarding Strychnine Phosphate: The search results clarify that strychnine phosphate (CAS
509-42-2) is a salt form of strychnine, likely produced via chemical processing for use in pesticide
formulations [7]. The natural product synthesized by the Strychnos nux-vomica tree is strychnine itself

[2].

The complete elucidation of the strychnine biosynthetic pathway marks a triumph of integrating big data

analytics with classical biochemical reasoning. This breakthrough paves the way for innovative production

of complex plant alkaloids through synthetic biology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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